Cas no 933018-18-9 (2-ethoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide)

• Product Name: 2-ethoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide
• CAS No: 933018-18-9
• MF: C₂₀H₁₉FN₂O₂S
• MW: 370.440467119217
• CID: 5516929
• Update Time: 2025-10-28

2-ethoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide
• Benzamide, 2-ethoxy-N-[2-[2-(3-fluorophenyl)-4-thiazolyl]ethyl]-
• 2-ethoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide

• Inchi： 1S/C20H19FN2O2S/c1-2-25-18-9-4-3-8-17(18)19(24)22-11-10-16-13-26-20(23-16)14-6-5-7-15(21)12-14/h3-9,12-13H,2,10-11H2,1H3,(H,22,24)
• InChI Key： YAQUFKLWJODKDV-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)(=O)C1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-ethoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide

Introduction to 2-Ethoxy-N-{2-[2-(3-Fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzamide (CAS No: 933018-18-9)

The compound 2-Ethoxy-N-{2-[2-(3-Fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzamide, identified by the CAS registry number CAS No: 933018-18-9, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of benzamides, which are widely studied for their diverse applications in drug development and chemical synthesis.

The molecular structure of this compound is characterized by the presence of a benzamide group, an ethoxy substituent, and a thiazole ring system. The thiazole moiety, specifically the 1,3-thiazole ring, is a key structural feature that contributes to the compound's unique chemical properties. Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their potential as kinase inhibitors and their ability to modulate various cellular pathways.

One of the most notable aspects of this compound is its substitution pattern. The ethoxy group attached to the benzene ring enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the presence of a fluorine atom on the phenyl ring introduces electronic effects that can influence the compound's reactivity and selectivity in biological systems.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its molecular weight, purity, and structural integrity. For instance, HRMS analysis has confirmed the molecular formula as C₁₇H₁₇FN₄O₂S with a molecular weight of 405.4 g/mol.

The pharmacological properties of this compound have also been extensively investigated. Preclinical studies suggest that it exhibits potent inhibitory activity against certain enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory drug development. Furthermore, its ability to penetrate cellular membranes efficiently has been demonstrated in vitro, indicating its potential for targeted drug delivery.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents for chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Its unique combination of structural features allows for fine-tuning of pharmacokinetic properties, which is crucial for optimizing drug efficacy and minimizing adverse effects.

From a synthetic perspective, this compound can be synthesized via a multi-step process involving nucleophilic substitution reactions and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield high-purity products. Such advancements in synthetic methodology underscore the importance of continuous innovation in organic chemistry.

In conclusion, 2-Ethoxy-N-{2-[2-(3-Fluorophenyl)-1,3-thiazol-4-yl]ethyl}benzamide (CAS No: 933018-18-9) represents a cutting-edge molecule with immense potential in pharmaceutical research and development. Its distinctive structural features and promising pharmacological profile make it an attractive target for further investigation in both academic and industrial settings.